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Compound of Interest

Compound Name: Ethylene glycol diacetoacetate

Cat. No.: B1595524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethylene glycol diacetoacetate, systematically named ethane-1,2-diyl bis(3-oxobutanoate), is

a highly functionalized molecule that serves as a versatile building block in organic synthesis.

Its unique structure, featuring two β-ketoester moieties linked by an ethylene glycol spacer,

allows for the construction of a diverse array of complex molecules, particularly bis-heterocyclic

compounds. This document provides detailed application notes and protocols for the use of

ethylene glycol diacetoacetate in the synthesis of various important chemical scaffolds.

Applications in Heterocyclic Synthesis
The reactivity of the two β-ketoester units in ethylene glycol diacetoacetate makes it an ideal

precursor for the synthesis of molecules containing two heterocyclic rings connected by a

flexible ethylene linker. These bis-heterocyclic structures are of significant interest in medicinal

chemistry and materials science due to their potential for enhanced binding to biological targets

and unique photophysical properties.

Synthesis of Bis-pyrazoles
Pyrazoles are a well-known class of heterocyclic compounds with a wide range of biological

activities, including anti-inflammatory, analgesic, and anticancer properties. The reaction of

ethylene glycol diacetoacetate with hydrazine derivatives provides a straightforward route to

bis-pyrazoles.
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A key application of ethylene glycol diacetoacetate is in the Knorr pyrazole synthesis, a

classic method for the formation of the pyrazole ring. The reaction involves the condensation of

a β-ketoester with a hydrazine. In the case of ethylene glycol diacetoacetate, both β-

ketoester groups can react with two equivalents of a hydrazine to form a bis-pyrazole.

Reaction Scheme: Synthesis of Bis-pyrazoles
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Caption: General reaction scheme for the synthesis of bis-pyrazoles.

Experimental Protocol: Synthesis of 1,1'-(Ethane-1,2-diyl)bis(3,5-dimethyl-1H-pyrazole)

This protocol describes a typical procedure for the synthesis of a bis-pyrazole from ethylene
glycol diacetoacetate and hydrazine hydrate.
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Parameter Value

Reactants
Ethylene glycol diacetoacetate, Hydrazine

hydrate

Solvent Ethanol

Temperature Reflux

Reaction Time 4-6 hours

Work-up Cooling, filtration, recrystallization

Typical Yield 85-95%

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve ethylene glycol
diacetoacetate (1 equiv.) in ethanol.

Add hydrazine hydrate (2.2 equiv.) dropwise to the solution at room temperature.

Heat the reaction mixture to reflux and maintain for 4-6 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The product will precipitate out of the solution. Collect the solid by filtration.

Wash the solid with cold ethanol and dry under vacuum.

Recrystallize the crude product from a suitable solvent (e.g., ethanol or ethanol/water

mixture) to obtain the pure bis-pyrazole.

Synthesis of Bis-pyridines via Hantzsch-type Reaction
The Hantzsch pyridine synthesis is a multicomponent reaction that provides access to

dihydropyridines, which can be subsequently oxidized to pyridines. Ethylene glycol
diacetoacetate can be employed in a modified Hantzsch reaction to synthesize bis-
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dihydropyridines and, subsequently, bis-pyridines. This involves the condensation of the bis-β-

ketoester, an aldehyde, and a source of ammonia.

Reaction Workflow: Hantzsch-type Synthesis of Bis-pyridines
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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